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Compound of Interest

Compound Name: Kmeriol

Cat. No.: B1673673

Systematic Name: 3-(3,4,5-trimethoxyphenyl)propane-1,2-diol Molecular Formula: C12H1805
CAS Number: 54306-10-4

Introduction

Kmeriol, systematically known as 3-(3,4,5-trimethoxyphenyl)propane-1,2-diol, is a natural
compound with the molecular formula C12H1805. While it is available from commercial
suppliers and noted for its potential antimicrobial properties, detailed scientific literature
corroborating its biological activity, mechanism of action, and experimental protocols remains
scarce in publicly accessible databases. This guide provides a comprehensive overview of the
available information on Kmeriol, including its chemical structure and supplier--reported
biological activities, while also highlighting the current gaps in research.

Chemical Properties and Structure

Based on its systematic name and the canonical SMILES string
(COC1=CC(=CC(=C100)0OC)CC(CO)N), the chemical structure of Kmeriol can be elucidated.
It features a propane-1,2-diol backbone attached to a 3,4,5-trimethoxyphenyl! group.

Table 1: Physicochemical Properties of Kmeriol
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Property Value Source
Molecular Weight 242.27 g/mol Calculated
Molecular Formula C12H1805
CAS Number 54306-10-4
_ COC1=CC(=CC(=C10C)0C)C _
Canonical SMILES BOC Sciences
C(CO)O

Reported Biological Activity

Commercial suppliers have indicated that Kmeriol possesses significant antimicrobial
properties. Specifically, BOC Sciences describes it as a "natural compound innovation,
renowned for their awe-inspiring antimicrobial prowess, focusing its force on studying
pathogenic bacteria". However, at the time of this writing, no peer-reviewed studies are
available to substantiate these claims with specific quantitative data, such as Minimum
Inhibitory Concentration (MIC) values against various bacterial strains.

Synthesis and Structure Elucidation

Detailed methodologies for the synthesis or isolation and structure elucidation of Kmeriol are
not readily available in the scientific literature. While the structure can be inferred from its
chemical name, the experimental procedures to confirm this structure, such as Nuclear
Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) data, have not been
published in peer-reviewed journals.

Experimental Protocols

A critical component of a technical guide is the inclusion of detailed experimental protocols.
Unfortunately, due to the absence of published research on the antimicrobial activities of
Kmeriol, specific protocols for assays such as antimicrobial susceptibility testing, mechanism
of action studies, or in vivo efficacy models cannot be provided at this time.

Logical Relationship of Available Information
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The following diagram illustrates the current state of knowledge regarding Kmeriol, highlighting
the information that is available versus what is currently lacking in the scientific domain.
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Caption: Logical flow of available versus missing data for Kmeriol.

Conclusion and Future Directions

Kmeriol (3-(3,4,5-trimethoxyphenyl)propane-1,2-diol) presents as a compound of interest due
to its supplier--reported antimicrobial properties. However, there is a significant disparity
between its commercial availability and the depth of scientific knowledge available in the public
domain. For researchers, scientists, and drug development professionals, this represents both
a challenge and an opportunity. The lack of published data underscores the need for
foundational research to be conducted and disseminated. Future studies should focus on:
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» Confirmation of Antimicrobial Activity: Rigorous testing of Kmeriol against a panel of
pathogenic bacteria and fungi to determine its spectrum of activity and potency (MIC, MBC).

e Mechanism of Action Studies: Investigating how Kmeriol exerts its antimicrobial effects,
which could involve cell wall synthesis inhibition, protein synthesis inhibition, or other
mechanisms.

o Synthesis and Analogue Development: Developing and publishing a robust synthetic route to
Kmeriol would enable the production of analogues for structure-activity relationship (SAR)
studies, potentially leading to the discovery of more potent antimicrobial agents.

» Toxicology and Safety Profiling: A thorough evaluation of the cytotoxic and in vivo
toxicological profile of Kmeriol is essential before it can be considered for any therapeutic
application.

Until such data becomes available through peer-reviewed scientific publications, the potential
of Kmeriol as a novel antimicrobial agent remains largely unverified.

 To cite this document: BenchChem. [Kmeriol (C12H1805): An In-Depth Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673673#molecular-formula-of-kmeriol-c12h1805]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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